Cas no 88237-45-0 (Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-)

Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl- structure
88237-45-0 structure
Product Name:Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-
CAS No:88237-45-0
MF:C10H23NSi
MW:185.381823778152
CID:640215
PubChem ID:10012778
Update Time:2025-04-19

Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-
    • N-prop-2-enyl-N-trimethylsilylbutan-1-amine
    • 88237-45-0
    • DTXSID20434121
    • Inchi: 1S/C10H23NSi/c1-6-8-10-11(9-7-2)12(3,4)5/h7H,2,6,8-10H2,1,3-5H3
    • InChI Key: WWKWQWQTUCCCFE-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)N(CC=C)CCCC

Computed Properties

  • Exact Mass: 185.159976272g/mol
  • Monoisotopic Mass: 185.159976272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
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